4-(3-((4-chlorophenyl)sulfonyl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[3-(4-chlorophenyl)sulfonylazetidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H19ClN2O5S2/c1-20(2)28(25,26)16-7-3-13(4-8-16)18(22)21-11-17(12-21)27(23,24)15-9-5-14(19)6-10-15/h3-10,17H,11-12H2,1-2H3
• InChI Key: TZTNHTFJSWXDRG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O5S2
• Molecular Weight: 442.9 g/mol

Description

4-(3-((4-chlorophenyl)sulfonyl)azetidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C18H19ClN2O5S2 and its molecular weight is 442.93. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Sulfonamide derivatives, including those with chlorophenyl groups, have been extensively studied for their chemical properties and applications in organic synthesis. For example, chlorohydroxybenzenesulfonyl derivatives have been synthesized and evaluated for potential use as herbicides, showcasing the diversity in application of sulfonamide chemistry. These derivatives exhibit interesting ir and nmr spectral characteristics, indicating their unique structural properties (Cremlyn & Cronje, 1979).

Crystal Structure Analysis

Tetrazole derivatives, including those with sulfonamide groups, have been characterized using X-ray crystallography. The structural analysis provides insight into the molecular geometry and potential interaction sites for biological activity, highlighting the importance of sulfonamides in drug design and development (Al-Hourani et al., 2015).

Pharmacological Applications

Sulfonamide compounds have been explored for their pharmacological activities, including as inhibitors of carbonic anhydrase, a therapeutically relevant enzyme. Novel classes of sulfonamides, demonstrating strong inhibition against human carbonic anhydrases, underscore the potential of these compounds in developing new therapeutic agents (Sapegin et al., 2018).

Supramolecular Chemistry

The crystal structures of N-aryl-2,5-dimethoxybenzenesulfonamides reveal different supramolecular architectures mediated by weak interactions. These findings contribute to our understanding of how substituents on the benzenesulfonyl ring influence molecular packing and interaction patterns, relevant for designing materials with specific properties (Shakuntala et al., 2017).

Chemical Reactivity and Applications

Research on sulfonamides also encompasses their reactivity and potential applications in synthesizing other complex molecules. For instance, the cleavage of sulfonamides with phenyldimethylsilyllithium highlights the versatility of sulfonamide derivatives in organic synthesis, potentially leading to new synthetic methodologies or materials (Fleming et al., 1998).